DM21-L-G

• Molecular Formula: C60H87ClN8O18S2
• Molecular Weight: 1308.0 g/mol
• InChI: InChI=1S/C60H87ClN8O18S2/c1-33-18-15-19-44(84-11)60(82)31-42(85-58(81)66-60)34(2)52-59(7,87-52)45(30-48(72)68(9)40-27-39(26-33)28-41(83-10)51(40)61)86-57(80)38(6)67(8)47(71)21-13-12-14-24-88-32-62-53(76)35(3)64-55(78)37(5)65-54(77)36(4)63-46(70)20-17-25-89-43-29-49(73)69(56(43)79)23-16-22-50(74)75/h15,18-19,27-28,34-38,42-45,52,82H,12-14,16-17,20-26,29-32H2,1-11H3,(H,62,76)(H,63,70)(H,64,78)(H,65,77)(H,66,81)(H,74,75)/b19-15+,33-18+/t34-,35+,36+,37-,38+,42+,43?,44-,45+,52+,59+,60+/m1/s1
• InChIKey: WTQFFNBCMMGNDV-GMAISZJGSA-N

DM21-L-G: A Next-Generation Maytansinoid Drug-Linker Conjugate for ADC Procurement and Development

DM21-L-G (CAS 2243689-87-2) is a drug-linker conjugate for antibody-drug conjugates (ADCs) that combines a highly potent maytansinoid microtubule-disrupting payload (DM21) with a protease-cleavable tripeptide linker bearing a terminal glutamate moiety [1]. It is the linker-payload component of IMGN151, an investigational biparatopic ADC targeting folate receptor alpha (FRα) that has demonstrated complete tumor regressions in preclinical xenograft models across high, medium, and low FRα expression levels [1][2]. With a molecular weight of 1307.96 g/mol and the formula C₆₀H₈₇ClN₈O₁₈S₂, DM21-L-G represents a defined chemical entity designed to improve upon the limitations of earlier maytansinoid linker-payloads such as sulfo-SPDB-DM4 through enhanced linker stability and altered catabolite permeability [1].

Linker Technology Protease-cleavable tripeptide linker for stable ADC conjugation

Payload Catabolite Cell-permeable DM51 catabolite enables bystander killing in co-culture models

Research Model FRα-targeting biparatopic ADC construct; xenograft tumor regression reported

• [1] Ab O, Bartle LM, Lanieri L, Ponte JF, Qiu Q, Sikka S, Costoplus JA, Deats W, Yoder NC, et al. IMGN151 – A next-generation folate receptor-alpha targeting antibody-drug conjugate active against tumors with low, medium, and high receptor expression. Cancer Res 2020;80(16 Suppl):Abstract nr 2890. View Source
• [2] ADC Review. IMGN151 | Drug Description. ADC Review, 2022. View Source

Why DM21-L-G Cannot Be Substituted with Alternative Maytansinoid Drug-Linkers in ADC Programs

Maytansinoid-based drug-linker conjugates are not interchangeable despite sharing a common payload class. DM21-L-G employs a stable tripeptide protease-cleavable linker that releases the cell-permeable catabolite DM51 upon cleavage, whereas earlier maytansinoid linkers such as sulfo-SPDB-DM4 rely on a disulfide bond that undergoes extracellular reduction, generating the less membrane-permeable S-methyl-DM4 metabolite [1][2]. These mechanistic differences produce quantifiably distinct pharmacokinetic profiles, bystander killing activity, and potency against antigen-low tumors—parameters that directly impact ADC efficacy and therapeutic window [1][3]. Substituting DM21-L-G with DM4-based or DM1-based linkers without re-optimizing antibody format, DAR, and dosing would compromise the conjugate exposure, anti-tumor activity in low-target-expression settings, and bystander-mediated tumor clearance that define this specific linker-payload platform [2].

DM21-L-G (Target)

DM4-based Linkers (Comparator)

Protease-cleavable linker

Disulfide linker (extracellular reduction)

Catabolite: DM51 (cell-permeable)

Catabolite: S-methyl-DM4 (less permeable)

Substantial bystander killing in co-culture

Limited bystander activity

Linker chemistry and catabolite permeability differences may shift PK profile, bystander killing, and potency against low-target-expression models. Direct substitution without re-optimization may not reproduce reported endpoint responses.

• [1] Costoplus J, Ab O, Gregory R, Deats W, Widdison W, Matin B, McBrine N, Bartle L, Pinkas J. Abstract 3898: Preclinical evaluation of DM21, a next-generation maytansinoid payload with a stable peptide linker. Cancer Res 2019;79(13_Supplement):3898. View Source
• [2] Lau J, Salomon P, Sinkevicius K, Costoplus J, Fuller M, Xu R, Hicks S, Chari R, Widdison W, Yoder N, Keating T. Abstract 538: LC-MS based catabolite identification study of an ADC with DM21-C, a novel maytansinoid linker-payload. Cancer Res 2019;79(13_Supplement):538. View Source
• [3] ImmunoGen (now AbbVie). ImmunoGen Presents Preclinical Data on IMGN151 at Virtual AACR Annual Meeting. News Release, June 22, 2020. View Source

Quantitative Differentiation Evidence for DM21-L-G Against Closest Maytansinoid Linker-Payload Comparators

DM21-L-G ADC (IMGN151) Extends Half-Life by 60 Hours and Increases Conjugate Exposure by 40% Versus DM4-Based ADC (IMGN853) in Non-Human Primates

In a cynomolgus monkey pharmacokinetic study directly comparing the FRα-targeting ADC IMGN151 (bearing DM21-L-G) with mirvetuximab soravtansine (IMGN853, bearing sulfo-SPDB-DM4), the protease-cleavable peptide linker of DM21-L-G increased ADC terminal half-life by 60 hours and conjugate exposure (AUC) in vivo by 40% [1][2]. This demonstrates superior systemic stability of the DM21-L-G linker-payload compared to the disulfide-based DM4 linker under identical target-antibody context.

PK Half-Life Extension

Head-to-head

+60 h half-life, +40% AUC

Reported NHP PK endpoint context; supports linker stability screening.

Cynomolgus monkey, single-dose IV, FRα-targeted ADC comparison.

Evidence Dimension	ADC pharmacokinetic stability (terminal half-life extension and conjugate exposure)
Target Compound Data	IMGN151 (DM21-L-G): Half-life increased by 60 hours; conjugate exposure increased by 40% (relative to IMGN853)
Comparator Or Baseline	Mirvetuximab soravtansine / IMGN853 (sulfo-SPDB-DM4): Baseline half-life and exposure values
Quantified Difference	Δ Half-life = +60 hours; Δ Conjugate exposure = +40%
Conditions	Cynomolgus monkey pharmacokinetic study; single intravenous dose; both ADCs targeting FRα with comparable DAR

Why This Matters

A 60-hour half-life extension directly translates to reduced dosing frequency in patients and higher tumor drug delivery per administration cycle—key procurement decision criteria for ADC developers selecting linker-payload platforms.

• [1] ImmunoGen (now AbbVie). ImmunoGen Presents Preclinical Data on IMGN151 at Virtual AACR Annual Meeting. News Release, June 22, 2020. View Source
• [2] ADC Review. AACR 2020: A Next Generation of FRα-Targeting ADC Engineered to Maximize Potential Clinical Benefit for Patients with Lower FRα Expression. June 22, 2020. View Source

IMGN151 (DM21-L-G) Is Up to 200-Fold More Potent Than IMGN853 (DM4) Against FRα-Medium Tumor Cell Lines In Vitro

In head-to-head in vitro cytotoxicity assays, IMGN151 (DM21-L-G ADC) and mirvetuximab soravtansine (IMGN853, sulfo-SPDB-DM4 ADC) showed equivalent activity against FRα-high KB cells. However, IMGN151 was up to 200 times more active against four FRα-medium cell lines (including Igrov-1, JEG-3, T47D, JHOS-4), with the most pronounced differentiation observed in low-to-medium FRα-expressing cells [1][2]. This 200-fold potency differential is attributable to both the enhanced payload delivery from the biparatopic antibody format and the greater membrane permeability of the DM21-derived catabolite.

Potency in FRα-Medium Cells

Head-to-head

Up to 200× more active

Reported cell-model potency context; supports FRα-medium cell endpoint review.

Panel of FRα-medium ovarian/endometrial cell lines.

Evidence Dimension	In vitro cytotoxicity potency against FRα-expressing tumor cell lines
Target Compound Data	IMGN151 (DM21-L-G): Up to 200× more active than comparator against 4 FRα-medium cell lines; equivalent activity to comparator against FRα-high KB cells
Comparator Or Baseline	Mirvetuximab soravtansine / IMGN853 (sulfo-SPDB-DM4): Reference activity against same cell panel
Quantified Difference	Up to 200-fold greater potency (IMGN151 vs IMGN853) in FRα-medium cell lines
Conditions	In vitro cytotoxicity assays on a panel of FRα-positive tumor cell lines from ovarian, endometrial, breast, and cervical cancers; FRα expression levels: high (KB, H-score 300), medium (JHOS4), low-medium (Igrov-1 H-score 140, Ishikawa H-score 100, Ov-90 H-score 30)

Why This Matters

The 200-fold potency advantage in medium FRα-expressing cells demonstrates that DM21-L-G can address patient populations with lower target expression levels that are poorly served by DM4-based ADCs, directly impacting clinical development strategy and market differentiation.

• [1] ADC Review. AACR 2020: A Next Generation of FRα-Targeting ADC Engineered to Maximize Potential Clinical Benefit for Patients with Lower FRα Expression. June 22, 2020. View Source
• [2] ImmunoGen (now AbbVie). ImmunoGen to Present Preclinical Data on IMGN151 at AACR Virtual Annual Meeting. News Release, May 15, 2020. View Source

DM21-Based ADCs Exhibit Superior Bystander Killing Activity Compared to DM4-Based Conjugates in Mixed Tumor Cell Assays

DM21 ADCs demonstrate similar direct in vitro cytotoxicity to DM4 ADCs against antigen-positive target cells, but achieve much greater bystander killing activity in co-culture assays where antigen-positive cells are mixed with antigen-negative cells [1]. This differential bystander effect is mechanistically linked to the DM21-L-G catabolite DM51, a thiol-containing maytansinoid generated upon protease cleavage and self-immolation, which is more cell-permeable than the S-methyl-DM4 metabolite generated from disulfide-linked DM4 conjugates [2].

Bystander Killing Activity

Reported comparison

Substantially greater bystander killing

Reported co-culture bystander endpoint; catabolite permeability context.

Co-culture of FRα+ and FRα− cells; DM51 vs S-methyl-DM4 catabolite.

Evidence Dimension	Bystander killing activity in mixed target-positive / target-negative cell co-cultures
Target Compound Data	DM21-based ADCs: Similar direct cytotoxicity to DM4 ADCs against antigen-positive cells; substantially greater bystander killing of antigen-negative cells in co-culture
Comparator Or Baseline	DM4-based ADCs (e.g., sulfo-SPDB-DM4 conjugates): Baseline bystander killing; major catabolite is S-methyl-DM4
Quantified Difference	Qualitative superiority in bystander killing (no quantitative fold-difference reported; visual data in original AACR figures); catabolite identity: DM51 (DM21) vs S-methyl-DM4 (DM4)
Conditions	In vitro co-culture assays of antigen-positive (e.g., KB, Igrov-1, JEG-3, T47D) and antigen-negative (Namalwa/luc) cells; LC-MS catabolite analysis from cancer cell pellets, media, and mouse plasma

Why This Matters

Superior bystander killing addresses tumor heterogeneity—a critical failure mode for ADCs where antigen-negative subclones escape treatment. DM21-L-G's DM51 catabolite extends killing to proximal antigen-negative cells, a functional property not achievable with DM4-based linkers.

• [1] Costoplus J, Ab O, Gregory R, Deats W, Widdison W, Matin B, McBrine N, Bartle L, Pinkas J. Abstract 3898: Preclinical evaluation of DM21, a next-generation maytansinoid payload with a stable peptide linker. Cancer Res 2019;79(13_Supplement):3898. View Source
• [2] Lau J, Salomon P, Sinkevicius K, Costoplus J, Fuller M, Xu R, Hicks S, Chari R, Widdison W, Yoder N, Keating T. Abstract 538: LC-MS based catabolite identification study of an ADC with DM21-C, a novel maytansinoid linker-payload. Cancer Res 2019;79(13_Supplement):538. View Source

Biparatopic Antibody Format with DM21-L-G Boosts Antibody Binding Events by 100–170% Versus Monospecific Antibodies, Amplifying Payload Delivery

Using ³H-labeled antibodies, the biparatopic IMGN151 antibody targeting two independent FRα epitopes boosted antibody binding events and processing by 100% in medium FRα-expressing tumor cells (JHOS4) and by 170% in high FRα-expressing tumor cells (KB), compared to the parent monospecific antibodies [1][2]. This biparatopic design is specifically paired with the DM21-L-G linker-payload; the increased antibody internalization and payload delivery synergizes with DM21's catabolite permeability to maximize both direct cytotoxicity and bystander killing.

Biparatopic Internalization Boost

Head-to-head

+100–170% binding events

Reported antibody internalization context; supports biparatopic payload delivery review.

³H-antibody assays in FRα-high and medium cells vs monospecific.

Evidence Dimension	Antibody binding events and processing (internalization) efficiency
Target Compound Data	Biparatopic IMGN151 antibody (conjugated to DM21-L-G): 100% increase in binding/processing in medium FRα cells (JHOS4); 170% increase in high FRα cells (KB)
Comparator Or Baseline	Parent monospecific antibodies (targeting single FRα epitopes): Baseline binding and processing
Quantified Difference	+100% (medium FRα, JHOS4); +170% (high FRα, KB)
Conditions	³H-antibody binding, internalization, and processing assays in FRα-expressing tumor cell lines; IMGN151 biparatopic antibody vs. parental monospecific antibodies

Why This Matters

The biparatopic format's enhanced binding and internalization is a prerequisite for DM21-L-G to achieve its full efficacy differentiation. This antibody-payload combination is optimized as a system; substituting either component will not recapitulate the 200-fold potency gain or complete in vivo regressions observed.

• [1] ADC Review. IMGN151 | Drug Description. ADC Review, 2022. View Source
• [2] ADC Review. AACR 2020: A Next Generation of FRα-Targeting ADC Engineered to Maximize Potential Clinical Benefit for Patients with Lower FRα Expression. June 22, 2020. View Source

Optimal Research and Preclinical Application Scenarios for DM21-L-G Based on Verified Differentiation Data

ADC Development Targeting Tumor Antigens with Heterogeneous or Low Expression Levels

DM21-L-G is the preferred linker-payload choice for ADC programs where the target antigen is expressed at low to medium levels or exhibits intratumoral heterogeneity. The 200-fold potency advantage of DM21-L-G-based conjugates over DM4-based ADCs against medium-FRα cell lines, combined with superior bystander killing activity, directly addresses the clinical limitation of existing maytansinoid ADCs that require high antigen density for efficacy [1][2]. Program teams developing ADCs against targets such as FRα, ADAM9, or other tumor-associated antigens with variable expression should evaluate DM21-L-G as the primary maytansinoid linker-payload candidate.

Biparatopic or Bispecific ADC Engineering Requiring Enhanced Internalization and Payload Delivery

DM21-L-G has been specifically validated with a biparatopic antibody format that boosts internalization by 100–170% over monospecific antibodies [1]. ADC engineers designing biparatopic, bispecific, or other multi-epitope-engaging antibody scaffolds can leverage the DM21-L-G linker-payload as a characterized system that amplifies payload delivery through both enhanced internalization and a catabolite optimized for membrane permeability. This avoids the need to re-characterize linker-payload performance de novo with novel antibody formats.

Preclinical Toxicology and Pharmacokinetic Studies Requiring Extended Conjugate Half-Life

For programs where prolonged systemic exposure is desirable to reduce dosing frequency or to maintain tumor drug levels, DM21-L-G provides a 60-hour half-life extension and 40% increase in conjugate exposure compared to DM4-based linkers, as demonstrated in cynomolgus monkey pharmacokinetic studies [1][2]. This makes DM21-L-G suitable for ADCs targeting solid tumors where sustained exposure correlates with improved tumor penetration and efficacy, and can guide formulation and dosing interval selection in IND-enabling studies.

Comparative ADC Benchmarking Against Mirvetuximab Soravtansine (IMGN853) in FRα-Expressing Cancer Models

DM21-L-G serves as the essential linker-payload component for generating ADC benchmark molecules for in vitro and in vivo comparison against the clinically validated FRα-targeting ADC mirvetuximab soravtansine. The published head-to-head data showing DM21-L-G-ADC superiority in medium-FRα cell lines and equivalent activity in high-FRα models at lower effective doses provide a directly comparable experimental framework [1]. This scenario is relevant for contract research organizations and pharmaceutical companies conducting competitive landscape assessments in the FRα-targeting ADC space.

Application

Selection Property

Validation Focus

FRα-heterogeneous or low-expression tumor ADC research

Protease-cleavable linker and catabolite permeability

FRα-medium cell potency and bystander killing endpoints

Biparatopic ADC construct research

Internalization-compatible linker-payload

Internalization and payload delivery endpoints

Preclinical PK and exposure studies

Extended conjugate half-life profile

NHP PK exposure and linker stability endpoints

Comparative ADC benchmarking studies (FRα-targeted)

Differentiated potency and bystander activity

FRα cell panel and xenograft model endpoints

• [1] ADC Review. AACR 2020: A Next Generation of FRα-Targeting ADC Engineered to Maximize Potential Clinical Benefit for Patients with Lower FRα Expression. June 22, 2020. View Source
• [2] ImmunoGen (now AbbVie). ImmunoGen Presents Preclinical Data on IMGN151 at Virtual AACR Annual Meeting. News Release, June 22, 2020. View Source